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Compound of Interest

1-Piperidineacetic acid, methyl!
Compound Name:

ester
CAS No.: 58583-90-7
Cat. No.: B1623967

Get Quote

Compound Identity & Physicochemical Basis

Methyl 1-piperidineacetate (also known as Methyl 2-(piperidin-1-yl)acetate) is a bifunctional
intermediate combining a lipophilic piperidine ring with a polar methyl ester group.[1] Its
solubility behavior is governed by the interplay between the basic tertiary amine (proton
acceptor) and the ester moiety (dipole-dipole interactions).[1]
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Property Data

CAS Number 30894-33-0

IUPAC Name Methyl 2-(piperidin-1-yl)acetate
Molecular Formula CsH1sNO:2

Molecular Weight 157.21 g/mol

Physical State Liquid (at 25°C)

Predicted LogP ~0.8 — 1.2 (Moderately Lipophilic)

] ) ~9.0 — 10.0 (Estimated, typical for N-alkyl
pKa (Conj.[1] Acid) L
piperidines)

Structural Solubility Prediction

The molecule exhibits amphiphilic character:

» Piperidine Ring: Hydrophobic domain, driving solubility in non-polar and chlorinated solvents.

[1]

o Tertiary Amine: Provides high basicity, allowing pH-switchable solubility in aqueous media
(miscible at pH < 7).[1]

o Methyl Ester: Facilitates solubility in polar aprotic solvents (esters, ketones) but is
susceptible to hydrolysis in strong aqueous base.[1]
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Figure 1: Structural determinants of solubility. The tertiary amine allows for pH-dependent
aqueous solubility, while the piperidine ring ensures compatibility with organic solvents.

Solubility Profile in Organic Solvents|[2]

The following data categorizes solvent compatibility based on polarity and functional
interaction. As a liquid intermediate, "solubility" often refers to miscibility.[1]

Table 1: Qualitative Solubility Profile
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Solvent Class

Specific Solvents

Solubility Rating Mechanistic Insight

Chlorinated

Dichloromethane
(DCM), Chloroform

Excellent solvation of

the amine and
Miscible / High lipophilic ring.

Preferred for

extraction.[1]

Alcohols

Methanol, Ethanol,

Isopropanol

H-bonding with ester

oxygen and amine
Miscible nitrogen.[1] Suitable

for hydrogenation or

salt formation.[1]

Esters

Ethyl Acetate (EtOAC)

"Like-dissolves-like"
interaction with the

High ester tail.[1] Standard
solvent for

workup/extraction.[1]

Ethers

THF, Diethyl Ether,
MTBE

Good compatibility;
THF is ideal for

High Grignard or reduction
reactions involving

this intermediate.[1]

Aprotic Polar

DMF, DMSO,
Acetonitrile

High dipole
interactions.[1] Useful
Miscible for nucleophilic

substitution reactions.

[1]

Hexane, Heptane,

Soluble, but may
require cosolvents if
polarity is high.

Hydrocarbons Moderate to High )
Toluene Toluene is preferred
for azeotropic drying.
[1]
Water Water (Neutral pH) Moderate/Low Limited by the

lipophilic ring, though
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the ester/amine adds

some polarity.[1]

Protonation of the
o ) o amine forms a
Water Water (Acidic pH < 5) High (Miscible) . o
hydrophilic cationic

salt.[1]

Application-Specific Solvent Selection
A. Synthesis & Reaction Media[1]

o Alkylation/Acylation: Use THF or DCM.[1] These solvents dissolve the free base completely
and do not interfere with standard coupling reagents (e.g., DCC, EDC).

o Hydrogenation: Use Ethanol or Methanol.[1] The compound is stable in alcohols, and they
facilitate Pd/C catalyzed reactions if the piperidine ring needs modification.[1]

B. Extraction & Workup (The "pH Switch")

The most effective purification strategy leverages the basicity of the piperidine nitrogen.[1]

 Acidify the mixture (pH ~2) to drive the compound into the aqueous phase (as the
ammonium salt), washing away non-basic impurities with organic solvent.[1]

» Basify the aqueous phase (pH ~10-12) to regenerate the free base.[1]

o Extract the free base into DCM or Ethyl Acetate.[1]

C. Crystallization

As the free base is a liquid, crystallization is relevant only for salt forms (e.g., Hydrochloride or
Oxalate salts).

» Solvent System: Isopropanol/Ether or Ethanol/EtOAc mixtures are effective for precipitating
the HCl salt.[1]

Experimental Protocols
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Protocol 1: Gravimetric Determination of Saturation
Solubility

Use this protocol if precise g/L data is required for a specific solvent.[1]

Preparation: Add excess Methyl 1-piperidineacetate (liquid) to a glass vial containing 5.0 mL
of the test solvent.

Equilibration: Vortex for 5 minutes, then shake at 25°C for 24 hours.

Separation: If a biphasic system forms (saturation reached), centrifuge at 3000 rpm for 10
minutes.

Sampling: Carefully remove 1.0 mL of the saturated solvent layer (supernatant).[1]

Drying: Evaporate the solvent in a pre-weighed vial under vacuum/nitrogen stream until
constant weight is achieved.

Calculation:

Where
is solubility (mg/mL) and

is volume (mL).[1]

Protocol 2: pH-Dependent Partitioning (Purification
Workflow)

Standard operating procedure for isolating the compound from reaction mixtures.
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Figure 2: Acid-Base extraction workflow utilizing the amine functionality for purification.

Safety and Stability
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e Hydrolysis Risk: Avoid prolonged exposure to strong aqueous bases (pH > 12) or acids at
elevated temperatures, as the methyl ester can hydrolyze to the carboxylic acid (1-
piperidineacetic acid).[1]

o Flammability: As a liquid organic intermediate, treat as a flammable liquid.[1][2] Ensure
proper grounding when transferring in non-conductive solvents like Hexane.[1]

o Toxicology: Piperidine derivatives can be irritants.[1][3] Handle in a fume hood with nitrile
gloves.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1623967/docs#technical-guide-solubility-profile-of-
methyl-1-piperidineacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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